Cas no 30933-66-5 (1H-Indole-4-acetonitrile)
1H-Indole-4-acetonitrile structure
Product Name:1H-Indole-4-acetonitrile
CAS No:30933-66-5
MF:C10H8N2
MW:156.183921813965
MDL:MFCD09263861
CID:298234
PubChem ID:12825938
Update Time:2025-04-19
1H-Indole-4-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(1H-Indol-4-yl)acetonitrile
- 1H-Indole-4-acetonitrile
- 4-(cyanomethyl)indole
- 4-Cyanmethyl-indol
- 4-cyanomethylindole
- AG-F-02597
- ANW-64337
- CTK1C1369
- Cyanomethyl-4-indol
- Indol-4-yl-acetonitril
- indol-4-yl-acetonitrile
- RD-0157
- Indole-4-acetonitrile
- CS-0269018
- AKOS004122075
- EN300-170924
- DTXSID50510841
- (1H-Indol-4-yl)acetonitrile
- AM86104
- J-504706
- 1H-INDOL-4-YLACETONITRILE
- 30933-66-5
- MFCD09263861
- FT-0746767
- SCHEMBL10547184
- A876065
- DA-19986
-
- MDL: MFCD09263861
- Inchi: 1S/C10H8N2/c11-6-4-8-2-1-3-10-9(8)5-7-12-10/h1-3,5,7,12H,4H2
- InChI Key: GRDGWHIQADJRCG-UHFFFAOYSA-N
- SMILES: N1C=CC2C(CC#N)=CC=CC1=2
Computed Properties
- Exact Mass: 156.06884
- Monoisotopic Mass: 156.068748264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 39.6Ų
Experimental Properties
- Density: 1.219±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 115 ºC
- Boiling Point: 374.1±17.0 ºC (760 Torr),
- Flash Point: 127.6±6.1 ºC,
- Refractive Index: 1.673
- Solubility: Slightly soluble (1.5 g/l) (25 º C),
- PSA: 39.58
1H-Indole-4-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I708185-2.5mg |
1H-Indole-4-acetonitrile |
30933-66-5 | 2.5mg |
$ 70.00 | 2022-06-04 | ||
| TRC | I708185-5mg |
1H-Indole-4-acetonitrile |
30933-66-5 | 5mg |
$ 95.00 | 2022-06-04 | ||
| TRC | I708185-25mg |
1H-Indole-4-acetonitrile |
30933-66-5 | 25mg |
$ 365.00 | 2022-06-04 | ||
| Chemenu | CM146962-1g |
2-(1H-Indol-4-yl)acetonitrile |
30933-66-5 | 95%+ | 1g |
$1169 | 2021-08-05 | |
| Chemenu | CM146962-1g |
2-(1H-Indol-4-yl)acetonitrile |
30933-66-5 | 95%+ | 1g |
$*** | 2023-03-31 | |
| Apollo Scientific | OR305210-250mg |
1H-indol-4-ylacetonitrile |
30933-66-5 | 250mg |
£450.00 | 2023-09-02 | ||
| abcr | AB358984-1 g |
1H-Indole-4-acetonitrile, 95%; . |
30933-66-5 | 95% | 1g |
€619.50 | 2023-04-26 | |
| Alichem | A199007908-1g |
2-(1H-Indol-4-yl)acetonitrile |
30933-66-5 | 97% | 1g |
$1300.00 | 2023-09-02 | |
| Alichem | A199007908-5g |
2-(1H-Indol-4-yl)acetonitrile |
30933-66-5 | 97% | 5g |
$1310.00 | 2023-09-02 | |
| eNovation Chemicals LLC | D516438-1g |
1H-Indole-4-acetonitrile |
30933-66-5 | 95% | 1g |
$398 | 2024-06-05 |
1H-Indole-4-acetonitrile Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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